3',4'-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: 4-(3,4-dichlorophenyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide
• InChI: InChI=1S/C20H21Cl2NO2S/c21-18-6-5-16(13-19(18)22)14-1-3-15(4-2-14)20(24)23-9-12-26-17-7-10-25-11-8-17/h1-6,13,17H,7-12H2,(H,23,24)
• InChI Key: CRUYDFOGDCDSMF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1SCCNC(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H21Cl2NO2S
• Molecular Weight: 410.4 g/mol
• CAS No.: 1795445-67-8

Description

3',4'-dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C20H21Cl2NO2S and its molecular weight is 410.35. The purity is usually 95%.
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Scientific Research Applications

Environmental and Biological Monitoring : Carcinogens and their metabolites, including related compounds quantified in human exposure to tobacco smoke, represent an area of intensive research. The study by Hecht (2002) highlights the significance of analyzing urinary carcinogen metabolites to understand exposure sources and mechanisms, which could be relevant for examining the metabolism and potential toxicity of various compounds, including the one (Hecht, 2002).

Organic Thermoelectric Materials : Research on organic thermoelectric (TE) materials, such as the work by Zhu et al. (2017) on PEDOT:PSS, outlines the progress in enhancing TE performance through various treatments. This suggests potential applications in studying the thermoelectric properties of novel organic compounds for energy conversion technologies (Zhu et al., 2017).

Antituberculosis Drug Regimens : The development of effective treatment methods for drug-resistant tuberculosis, as discussed by Caminero et al. (2010), involves the combination of drugs to which Mycobacterium tuberculosis is likely susceptible. The research methodology and findings could guide the investigation into new compounds for tuberculosis treatment (Caminero et al., 2010).

Heterocyclic Chemistry : The synthesis and application of heterocyclic compounds, such as pyrazoles, which have shown a wide range of biological activities, provide a template for the synthesis and potential applications of 3',4'-Dichloro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide in medicinal chemistry (Dar & Shamsuzzaman, 2015).

Biodegradation of Persistent Organic Pollutants : The biodegradation of polychlorinated biphenyls (PCBs) and related environmental pollutants highlights the importance of understanding the environmental fate and degradation mechanisms of stable organic compounds. This knowledge could inform the environmental impact assessment of new chemicals (Borja et al., 2005).